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Compound of Interest

Compound Name: IC261

Cat. No.: B1681162

For Researchers, Scientists, and Drug Development Professionals

Introduction

IC261 is a potent and selective, ATP-competitive inhibitor of Casein Kinase 1 delta (CK1d) and
Casein Kinase 1 epsilon (CK1g).[1] It is a valuable tool for studying the roles of these kinases in
various cellular processes, including cell cycle regulation, circadian rhythms, and Wnt signaling.
Accurate preparation of IC261 solutions is critical for obtaining reliable and reproducible
experimental results. This document provides detailed information on the solubility and stability
of IC261 in common laboratory solvents, along with protocols for its handling and storage.

Data Presentation: Solubility of IC261

IC261 exhibits high solubility in dimethyl sulfoxide (DMSO) and is poorly soluble in aqueous
solutions and ethanol. The following table summarizes the solubility data for IC261.
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Solvent Concentration Remarks Source
Hygroscopic DMSO
=100 mg/mL (321.20 can impact solubility;
DMSO [1]
mM) use freshly opened
solvent.
DMSO >31.1 mg/mL [2]
DMSO 100 mg/mL [3]
DMSO Soluble to 100 mM [4]
Use of fresh DMSO is
62 mg/mL (199.14 recommended as
DMSO , [5]
mM) moisture can reduce
solubility.
Water Insoluble [5]
Ethanol Insoluble [2][5]

Stability and Storage

Proper storage of IC261, both in solid form and in solution, is crucial to maintain its integrity

and activity.

e Solid Form: Store at -20°C.[3][4]

e DMSO Stock Solutions: Following reconstitution in DMSO, it is recommended to aliquot the

solution into single-use volumes, purge with an inert gas, and store at -20°C. Under these

conditions, stock solutions are reported to be stable for up to 6 months.[6] For optimal

results, it is advisable to avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM IC261 Stock Solution

in DMSO

This protocol describes the preparation of a 10 mM stock solution of IC261 in DMSO.
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Materials:

IC261 (Molecular Weight: 311.33 g/mol)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of solid IC261 and the DMSO to warm to room
temperature before opening to prevent condensation of moisture.

Weigh IC261: Accurately weigh a desired amount of IC261 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 3.11 mg of IC261.

Dissolve in DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the 1C261
powder. For 3.11 mg of IC261, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until all the solid has completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid
dissolution if necessary.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles for the entire stock.

Storage: Store the aliquots at -20°C. For long-term storage, purging the vials with an inert
gas like argon or nitrogen before sealing is recommended.

Protocol 2: Assessment of IC261 Solubility (Qualitative)

This protocol provides a general method for qualitatively assessing the solubility of IC261 in a

new solvent.
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Materials:

IC261

Test solvent (e.g., ethanol, PBS)

Small, clear glass vials or microcentrifuge tubes
Vortex mixer

Microscope (optional)

Procedure:

Add IC261.: Place a small, known amount of IC261 (e.g., 1 mg) into a clear vial.
Incremental Solvent Addition: Add a small volume of the test solvent (e.g., 100 pL) to the vial.
Mix and Observe: Vortex the mixture vigorously for 1-2 minutes.

Visual Inspection: Visually inspect the solution against a light source for any undissolved
particles. A clear solution indicates that the compound is soluble at that concentration. If
particles are present, the compound is not fully dissolved.

Microscopic Examination (Optional): If it is difficult to determine solubility by eye, a small
drop of the suspension can be examined under a microscope for the presence of solid
crystals.

Increase Solvent Volume: If the compound did not dissolve, incrementally add more solvent
and repeat steps 3-5 until the compound dissolves completely or it becomes apparent that it
is insoluble.

Visualizations
IC261 Signaling Pathway
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Caption: IC261 inhibits CK1d/g, impacting p53-mediated cell cycle arrest.

Experimental Workflow: Solubility and Stability Testing

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1681162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Solubility Assessment Stability Assessment

Prepare Stock Solution
(e.g., in DMSO)

Add Solvent Incrementally

Aliquot Samples

Store under different conditions

Vortex & Visually Inspect (-20°C, 4°C, RT, Freeze-Thaw)

/

Analyze at Time Points
(e.g., HPLC, LC-MS)

Record Solubility Determine Degradation Rate

Click to download full resolution via product page

Caption: Workflow for determining the solubility and stability of IC261.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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